Cas no 2171629-18-6 (4-{3-benzyl(methyl)amino-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido}but-2-ynoic acid)

• Product Name: 4-{3-benzyl(methyl)amino-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido}but-2-ynoic acid
• CAS No: 2171629-18-6
• MF: C₃₀H₂₉N₃O₅
• MW: 511.56836771965
• CID: 6313530
• PubChem ID: 165555186
• Update Time: 2025-05-20

4-{3-benzyl(methyl)amino-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido}but-2-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{3-benzyl(methyl)amino-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido}but-2-ynoic acid
• 2171629-18-6
• 4-{3-[benzyl(methyl)amino]-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido}but-2-ynoic acid
• EN300-1550300

• Inchi： 1S/C30H29N3O5/c1-33(18-21-10-3-2-4-11-21)19-27(29(36)31-17-9-16-28(34)35)32-30(37)38-20-26-24-14-7-5-12-22(24)23-13-6-8-15-25(23)26/h2-8,10-15,26-27H,17-20H2,1H3,(H,31,36)(H,32,37)(H,34,35)
• InChI Key： ANJWODFBCWYYDX-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCC#CC(=O)O)=O)CN(C)CC1C=CC=CC=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 511.21072103g/mol
• Monoisotopic Mass: 511.21072103g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 38
• Rotatable Bond Count: 10
• Complexity: 867
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 108Ų

Additional information on 4-{3-benzyl(methyl)amino-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido}but-2-ynoic acid

Professional Introduction to Compound with CAS No. 2171629-18-6 and Product Name: 4-{3-benzyl(methyl)amino-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido}but-2-ynoic acid

The compound with the CAS number 2171629-18-6 and the product name 4-{3-benzyl(methyl)amino-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido}but-2-ynoic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in drug development and biomedicine. The intricate arrangement of functional groups, including benzyl(methyl)amino, (9H-fluoren-9-yl)methoxycarbonyl, and propanamido, contributes to its unique chemical properties and biological activity.

Recent research in the field of medicinal chemistry has highlighted the importance of multifunctional compounds that can interact with multiple biological targets. The presence of the fluoren-9-yl moiety in the molecular structure suggests that this compound may exhibit enhanced binding affinity to specific protein targets, a crucial factor in the design of novel therapeutic agents. The but-2-ynoic acid moiety further contributes to the compound's reactivity, making it a valuable intermediate in synthetic chemistry and drug design.

In the context of current pharmaceutical research, this compound has been investigated for its potential role in modulating various biological pathways. Studies have indicated that it may possess inhibitory effects on enzymes involved in inflammation and cancer progression. The benzyl(methyl)amino group, known for its ability to enhance solubility and bioavailability, plays a pivotal role in improving the pharmacokinetic properties of the compound. This feature is particularly important for developing orally active drugs that can achieve efficient absorption and distribution throughout the body.

The (9H-fluoren-9-yl)methoxycarbonyl group is another critical component of this compound, contributing to its stability and resistance to metabolic degradation. This characteristic is essential for ensuring that the drug remains active within the biological system for an extended period, thereby increasing its therapeutic efficacy. Furthermore, the propanamido moiety provides a hydrogen bonding network that can interact with biological targets, enhancing binding affinity and specificity.

Advances in computational chemistry have enabled researchers to predict the biological activity of this compound with greater accuracy. Molecular docking studies have revealed that it can bind to several key enzymes and receptors involved in disease pathways. These findings support the hypothesis that this compound may serve as a lead molecule for developing novel therapeutics targeting conditions such as cancer, inflammation, and neurodegenerative disorders.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, has been instrumental in constructing the complex molecular framework efficiently. These synthetic methodologies not only enhance production efficiency but also allow for modifications to be made at specific positions within the molecule, enabling fine-tuning of its biological properties.

Preclinical studies have provided preliminary evidence of the compound's pharmacological effects. In vitro assays have demonstrated its ability to inhibit key enzymes associated with cancer cell proliferation and survival. Additionally, animal models have shown promising results regarding its anti-inflammatory properties. These findings underscore the potential of this compound as a therapeutic agent and justify further investigation into its clinical applications.

The development of novel pharmaceuticals is often hampered by challenges such as poor solubility, rapid metabolic clearance, and off-target effects. The unique structural features of this compound address several of these issues, making it a promising candidate for further development. The combination of functional groups designed to enhance solubility, stability, and binding affinity represents a forward-thinking approach to drug design.

In conclusion, the compound with CAS number 2171629-18-6 and product name 4-{3-benzyl(methyl)amino-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido}but-2-ynoic acid exemplifies the innovative strategies being employed in modern pharmaceutical chemistry. Its complex molecular architecture and multifunctional groups make it a versatile tool for drug discovery and development. As research continues to uncover new applications for this compound, it holds significant promise for addressing unmet medical needs across various therapeutic areas.